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Compound of Interest

Compound Name:

4-[3-(4-

carboxyphenyl)phenyl]benzoic

acid

Cat. No.: B076696 Get Quote

The accurate determination of the molecular weight of 4-[3-(4-carboxyphenyl)phenyl]benzoic
acid is fundamental for its characterization and use in research and development. The

molecular formula for this compound is C₂₀H₁₄O₄.

Quantitative Data Summary
The molecular weight is calculated from the molecular formula and the atomic weights of its

constituent elements.

Parameter Value

Molecular Formula C₂₀H₁₄O₄

Atomic Weight of Carbon (C) 12.011 u

Atomic Weight of Hydrogen (H) 1.008 u

Atomic Weight of Oxygen (O) 15.999 u

Calculated Molecular Weight 318.32 g/mol

Exact Mass 318.0892 u
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The calculated molecular weight is an essential parameter for stoichiometric calculations in

chemical reactions and for the preparation of solutions with specific molar concentrations. The

exact mass is a critical value for high-resolution mass spectrometry analysis.

Experimental Protocols for Molecular Weight
Verification
The theoretical molecular weight can be experimentally verified using several analytical

techniques. High-resolution mass spectrometry (HRMS) is a preferred method for its accuracy

and precision.

Protocol: Molecular Weight Determination by High-
Resolution Mass Spectrometry (HRMS)
1. Objective: To experimentally determine the exact mass of 4-[3-(4-
carboxyphenyl)phenyl]benzoic acid.

2. Materials and Reagents:

4-[3-(4-carboxyphenyl)phenyl]benzoic acid sample
High-purity solvent (e.g., Methanol, Acetonitrile)
Internal calibrant standard (of known mass)
High-resolution mass spectrometer (e.g., Orbitrap, FT-ICR)

3. Sample Preparation: a. Accurately weigh approximately 1 mg of the 4-[3-(4-
carboxyphenyl)phenyl]benzoic acid sample. b. Dissolve the sample in 1 mL of a suitable

high-purity solvent to create a stock solution. c. Further dilute the stock solution to a final

concentration of approximately 1 µg/mL. d. Add the internal calibrant to the final solution to

ensure mass accuracy.

4. Instrumental Analysis: a. Set up the high-resolution mass spectrometer with an appropriate

ionization source, such as Electrospray Ionization (ESI). b. Optimize the instrument parameters

(e.g., spray voltage, capillary temperature, gas flow rates) to achieve a stable signal. c. Infuse

the prepared sample solution into the mass spectrometer. d. Acquire mass spectra in the

appropriate mass range to detect the molecular ion of the analyte. For 4-[3-(4-
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carboxyphenyl)phenyl]benzoic acid, the expected m/z for the protonated molecule [M+H]⁺

would be approximately 319.0965.

5. Data Analysis: a. Process the acquired raw data using the instrument's software. b. Perform

mass calibration using the signal from the internal standard. c. Identify the peak corresponding

to the molecular ion of 4-[3-(4-carboxyphenyl)phenyl]benzoic acid. d. Compare the

experimentally measured exact mass to the theoretically calculated exact mass (318.0892 u).

The difference should be within a few parts per million (ppm) for confirmation.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the molecular weight of 4-[3-(4-carboxyphenyl)phenyl]benzoic acid.
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HRMS Instrument Setup
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Caption: Workflow for Molecular Weight Determination by HRMS.
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To cite this document: BenchChem. [Molecular Weight Determination of 4-[3-(4-
carboxyphenyl)phenyl]benzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076696#molecular-weight-of-4-3-4-carboxyphenyl-
phenyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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